2,6-Bis(2-aminoethyl)pyridine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 2-[6-(2-aminoethyl)pyridin-2-yl]ethanamine
• InChI: InChI=1S/C9H15N3/c10-6-4-8-2-1-3-9(12-8)5-7-11/h1-3H,4-7,10-11H2
• InChI Key: UDJUVOSSLYXYSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)CCN)CCN

Description

2,6-Bis(2-aminoethyl)pyridine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,6-bis(cyanomethyl)pyridine (4.3 g, 27 mmol) in methanol (75 ml, saturated with ammonia) was added Raney nickel (10.0 g, excess) and the mixture hydrogenated at 45 psi and room temperature for 48 hours. The catalyst was filtered off and the solvent evaporated in vacuo to give 2,6-bis(2-aminoethyl)pyridine as a brown viscous oil (3.7 g, 83%). This was used without further purification.